Cas no 60114-04-7 (Phenol, 4-(2-isothiocyanatoethyl)-)

• Product Name: Phenol, 4-(2-isothiocyanatoethyl)-
• CAS No: 60114-04-7
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 499103
• PubChem ID: 10442282
• Update Time: 2025-04-19

Phenol, 4-(2-isothiocyanatoethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-isothiocyanatoethyl)-
• 4-(2-isothiocyanatoethyl)phenol

• Inchi： 1S/C9H9NOS/c11-9-3-1-8(2-4-9)5-6-10-7-12/h1-4,11H,5-6H2
• InChI Key： DDWUOCNNMSTNMY-UHFFFAOYSA-N
• SMILES： S=C=NCCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 32.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids